2-[[4-(2-Ethoxyphenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: 2-[[4-(2-ethoxyphenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H17N5O2S/c1-2-24-14-8-4-3-7-13(14)22-16(12-6-5-9-19-10-12)20-21-17(22)25-11-15(18)23/h3-10H,2,11H2,1H3,(H2,18,23)
• InChI Key: SJXGXDZNQLNMDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=NN=C2SCC(=O)N)C3=CN=CC=C3
• Molecular Formula: C17H17N5O2S
• DSSTOX Substance ID: DTXSID10390545
• Molecular Weight: 355.4 g/mol
• CAS No.: 6767-29-9

Description

2-[[4-(2-Ethoxyphenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H17N5O2S and its molecular weight is 355.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activity

• Synthesis and Biological Evaluation : A study described the synthesis of derivatives with a focus on their antimicrobial and antifungal screening. The derivatives demonstrated significant activity against various bacterial and fungal strains, highlighting their potential as antimicrobial agents (MahyavanshiJyotindra, ParmarKokila, MahatoAnil, 2011).

Anticancer Activity

• PI3K Inhibitors for Cancer Treatment : Modifications to the core structure have resulted in compounds showing potent antiproliferative activities against human cancer cell lines, indicating their potential use as PI3K inhibitors in cancer therapy. These modifications have led to reduced toxicity, making them promising candidates for further investigation (Xiao-meng Wang et al., 2015).

Antiviral and Virucidal Activity

• Synthesis and Evaluation Against Viruses : Derivatives have been synthesized and assessed for their antiviral and virucidal activities. Some of these compounds have shown the potential to inhibit viral replication, indicating their possible use in treating viral infections (M. Wujec et al., 2011).

Enzyme Inhibition

• Urease Inhibition for Medical Applications : The synthesis of mercaptoacetic acid substituted 1,2,4-triazole derivatives and their evaluation as urease inhibitors have been explored. These studies aim at developing compounds that could be used in the treatment of diseases related to urease activity, showcasing their potential therapeutic value (Z. Fang et al., 2019).

Synthesis and Structural Characterization

• Advanced Synthesis Techniques : Research has been conducted on novel synthetic routes and structural characterization of these compounds, providing a foundation for the development of therapeutically active agents. These studies involve complex synthesis processes and detailed analysis techniques to elucidate the structure of the synthesized compounds (D. K. Sain et al., 2009).

Safety and Hazards

Specific safety and hazard information for this compound is not available in the resources. As with all chemicals, it should be handled with appropriate safety precautions.